Cas no 5700-13-0 (1,3-Diazocin-2(1H)-one, hexahydro-)

• Product name: 1,3-Diazocin-2(1H)-one, hexahydro-
• CAS No: 5700-13-0
• MF: C₆H₁₂N₂O
• MW: 128.172281265259
• MDL: MFCD19216992
• CID: 1600434
• PubChem ID: 12429372

1,3-Diazocin-2(1H)-one, hexahydro- Chemical and Physical Properties

Names and Identifiers

• 1,3-Diazocin-2(1H)-one, hexahydro-
• 1,3-diazocan-2-one
• AKOS006347685
• [1,3]diazocan-2-one
• SCHEMBL540697
• 5700-13-0
• W17640
• BS-41938
• MFCD19216992
• CS-0060084

• MDL： MFCD19216992
• Inchi： InChI=1S/C6H12N2O/c9-6-7-4-2-1-3-5-8-6/h1-5H2,(H2,7,8,9)
• InChI Key： RFOHSZFQYMEWMH-UHFFFAOYSA-N
• SMILES： C1CCNC(=O)NCC1

Computed Properties

• Exact Mass: 128.09506
• Monoisotopic Mass: 128.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 93.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1Ų
• XLogP3: 0.2

Experimental Properties

• PSA: 41.13

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic carbonic acids and derivatives Ureas